4-[5-(4'-Pentylbiphenyl-4-yl)-1,2,4-oxadiazol-3-yl]pyridine

• Molecular Formula: C24H23N3O
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 5-[4-(4-pentylphenyl)phenyl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C24H23N3O/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-22(13-11-20)24-26-23(27-28-24)21-14-16-25-17-15-21/h6-17H,2-5H2,1H3
• InChI Key: UUWONTMBAQUMDK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC(=NO3)C4=CC=NC=C4

Description

4-[5-(4’-Pentylbiphenyl-4-yl)-1,2,4-oxadiazol-3-yl]pyridine is a complex organic compound that belongs to the class of oxadiazole derivatives This compound is characterized by the presence of a biphenyl group, an oxadiazole ring, and a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(4’-Pentylbiphenyl-4-yl)-1,2,4-oxadiazol-3-yl]pyridine typically involves multiple steps. One common method includes the following steps:

Formation of the Biphenyl Intermediate: The biphenyl intermediate can be synthesized by coupling reactions such as the Suzuki-Miyaura coupling, which involves the reaction of a halogenated biphenyl with a boronic acid derivative in the presence of a palladium catalyst.

Oxadiazole Ring Formation: The oxadiazole ring can be formed by the cyclization of a suitable precursor, such as a hydrazide or an amidoxime, with a nitrile derivative under acidic or basic conditions.

Final Coupling with Pyridine: The final step involves coupling the biphenyl-oxadiazole intermediate with a pyridine derivative using a suitable coupling reagent, such as a palladium catalyst or a copper catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

4-[5-(4’-Pentylbiphenyl-4-yl)-1,2,4-oxadiazol-3-yl]pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the pyridine ring, using electrophilic or nucleophilic reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated reagents in the presence of a base or acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

4-[5-(4’-Pentylbiphenyl-4-yl)-1,2,4-oxadiazol-3-yl]pyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials, such as liquid crystals and organic semiconductors.

Mechanism of Action

The mechanism of action of 4-[5-(4’-Pentylbiphenyl-4-yl)-1,2,4-oxadiazol-3-yl]pyridine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, such as signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

4-Cyano-4’-pentylbiphenyl: A commonly used nematic liquid crystal with similar structural features.

2,6-Bis(1,2,3-triazol-4-yl)pyridine: A ligand used in coordination chemistry with a similar pyridine core.

Uniqueness

4-[5-(4’-Pentylbiphenyl-4-yl)-1,2,4-oxadiazol-3-yl]pyridine is unique due to the presence of the oxadiazole ring, which imparts distinct electronic and steric properties. This makes it a valuable compound for designing new materials and exploring novel biological activities.